Cas no 2228566-49-0 (2-(2-chloro-5-nitrophenyl)cyclopropan-1-amine)

• Product Name: 2-(2-chloro-5-nitrophenyl)cyclopropan-1-amine
• CAS No: 2228566-49-0
• MF: C₉H₉ClN₂O₂
• MW: 212.632961034775
• CID: 6162669
• PubChem ID: 165633450
• Update Time: 2025-06-11

2-(2-chloro-5-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-5-nitrophenyl)cyclopropan-1-amine
• EN300-1963891
• 2228566-49-0

• Inchi： 1S/C9H9ClN2O2/c10-8-2-1-5(12(13)14)3-6(8)7-4-9(7)11/h1-3,7,9H,4,11H2
• InChI Key： KJMQMULLLMJIHA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1CC1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.0352552g/mol
• Monoisotopic Mass: 212.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(2-chloro-5-nitrophenyl)cyclopropan-1-amine

Introduction to 2-(2-chloro-5-nitrophenyl)cyclopropan-1-amine (CAS No. 2228566-49-0)

2-(2-chloro-5-nitrophenyl)cyclopropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2228566-49-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in medicinal chemistry.

The molecular structure of 2-(2-chloro-5-nitrophenyl)cyclopropan-1-amine consists of a cyclopropane ring substituted with an amine group and a nitro-substituted chlorophenyl moiety. This particular arrangement of functional groups contributes to its distinct chemical reactivity and potential biological interactions. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse chemical transformations, which are exploited in synthetic chemistry to develop novel derivatives with enhanced pharmacological profiles.

In recent years, there has been a surge in research focused on developing new therapeutic agents that target complex biological pathways. Among these, compounds with cyclopropane rings have shown remarkable potential due to their ability to mimic strained conformations found in biologically active molecules. The incorporation of such motifs into drug candidates can lead to improved binding affinity and selectivity against target enzymes or receptors.

2-(2-chloro-5-nitrophenyl)cyclopropan-1-amine has been investigated for its potential role in modulating various biological processes. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory responses and cancer progression. The nitro group, in particular, is known to participate in redox reactions, which can be harnessed to develop prodrugs or bioactivatable molecules that release active species at disease sites.

The synthesis of 2-(2-chloro-5-nitrophenyl)cyclopropan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The chlorophenyl ring provides a versatile platform for further functionalization, allowing chemists to introduce additional substituents that can fine-tune the pharmacological properties of the molecule. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently.

One of the most compelling aspects of studying 2-(2-chloro-5-nitrophenyl)cyclopropan-1-amine is its potential as a scaffold for drug discovery. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify derivatives with improved potency and reduced toxicity. The cyclopropane ring, being a rigid structural feature, often enhances the metabolic stability of drug candidates, making them more suitable for long-term therapeutic use.

The pharmacokinetic behavior of 2-(2-chloro-5-nitrophenyl)cyclopropan-1-amine is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its formulation and delivery systems. Preclinical studies have begun to explore its pharmacokinetic profile in animal models, providing valuable insights into its potential clinical utility.

In conclusion, 2-(2-chloro-5-nitrophenyl)cyclopropan-1-amine represents a fascinating compound with significant promise in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable candidate for further development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and design of new medicines.